Cas no 18204-57-4 ((4-Allyl-5-phenyl-4H-1,2,4-triazol-3-yl)thioacetic acid)

• Product Name: (4-Allyl-5-phenyl-4H-1,2,4-triazol-3-yl)thioacetic acid
• CAS No: 18204-57-4
• MF: C₁₃H₁₃N₃O₂S
• MW: 275.326221227646
• MDL: MFCD00430301
• CID: 1077747
• PubChem ID: 794133
• Update Time: 2025-04-20

(4-Allyl-5-phenyl-4H-1,2,4-triazol-3-yl)thioacetic acid Chemical and Physical Properties

Names and Identifiers

• [(4-Allyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]-acetic acid
• (4-ALLYL-5-PHENYL-4H-1,2,4-TRIAZOL-3-YL)THIO]-ACETIC ACID
• 2-[(5-phenyl-4-prop-2-enyl-1,2,4-triazol-3-yl)sulfanyl]acetic acid
• (4-allyl-5-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid
• 4-Allyl-3-phenyl-5-carboxymethylmercapto-4H-1,2,4-triazol
• CBKinase1_000660
• {[5-phenyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
• BRD-K43317953-001-01-7
• 18204-57-4
• 2-((4-Allyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio)acetic acid
• Cambridge id 5752433
• HMS592A04
• MFCD00430301
• LS-02202
• HMS2401P16
• SMR000123102
• AB00095800-01
• (4-allyl-5-phenyl-4 h-[1,2,4]triazol-3-ylsulfanyl)-acetic acid
• ChemDiv1_001764
• ALBB-006202
• Acetic acid, 2-[[5-phenyl-4-(2-propen-1-yl)-4H-1,2,4-triazol-3-yl]thio]-
• SR-01000417963
• SR-01000417963-1
• {[5-phenyl-4-(prop-2-en-1-yl)-1,2,4-triazol-3-yl]sulfanyl}acetic acid
• 2-{[5-phenyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
• AKOS000266623
• CBKinase1_013060
• [(4-allyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetic acid
• MLS000035496
• CHEMBL1304567
• DTXSID10355215
• CCG-105305
• STK500285
• (4-Allyl-5-phenyl-4H-1,2,4-triazol-3-yl)thioacetic acid

• MDL： MFCD00430301
• Inchi： 1S/C13H13N3O2S/c1-2-8-16-12(10-6-4-3-5-7-10)14-15-13(16)19-9-11(17)18/h2-7H,1,8-9H2,(H,17,18)
• InChI Key： GZZCGBONHJILEF-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=C(C2C=CC=CC=2)N1CC=C

Computed Properties

• Exact Mass: 275.07300
• Monoisotopic Mass: 275.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 93.3Ų

Experimental Properties

• PSA: 93.31000
• LogP: 2.30780

(4-Allyl-5-phenyl-4H-1,2,4-triazol-3-yl)thioacetic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles